Cas no 133071-13-3 (2-Cyclopentene-1-carboxamide,1,4-dihydroxy-,(1S,4R)-(9CI))

2-Cyclopentene-1-carboxamide,1,4-dihydroxy-,(1S,4R)-(9CI) structure

133071-13-3 structure

Product Name:2-Cyclopentene-1-carboxamide,1,4-dihydroxy-,(1S,4R)-(9CI)

CAS No:133071-13-3

Molecular Formula:C₆H₉NO₃

Molecular Weight:143.14056

CID:1018800

PubChem ID:14806438

2-Cyclopentene-1-carboxamide,1,4-dihydroxy-,(1S,4R)-(9CI) Properties

Names and Identifiers

- 2-Cyclopentene-1-carboxamide,1,4-dihydroxy-,(1S,4R)-(9CI)
- 133071-13-3
- (1S,4R)-1,4-dihydroxycyclopent-2-ene-1-carboxamide
- AKOS006363097
- InChIKey： OTFXVMDBYXRDHC-UHFFFAOYSA-N
- Inchi： InChI=1S/C6H9NO3/c7-5(9)6(10)2-1-4(8)3-6/h1-2,4,8,10H,3H2,(H2,7,9)
- SMILES： NC(=O)C1(O)CC(O)C=C1 |c:8|

Computed Properties

Exact Mass: 143.05827
Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 3
Rotatable Bond Count: 1
Monoisotopic Mass: 143.058243149g/mol
Heavy Atom Count: 10
Complexity: 189
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 2
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: -1.6
Topological Polar Surface Area: 83.6Å²

Experimental Properties

PSA: 83.55

2-Cyclopentene-1-carboxamide,1,4-dihydroxy-,(1S,4R)-(9CI) Related Literature

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8. Improved photoelectrochemical performance of Ti-doped α-Fe2O3 thin films by surface modification with fluoride†

Yong-Sheng Hu,Alan Kleiman-Shwarsctein,Eric W. McFarland Chem. Commun., 2009, 2652-2654
9. Back matter

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10. Effective uranium(vi) sorption from alkaline media using bi-functionalized silica-coated magnetic nanoparticles†

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